1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine

• IUPAC Name: 3-methyl-4,5,6,7-tetrahydrobenzotriazol-5-amine
• InChI: InChI=1S/C7H12N4/c1-11-7-4-5(8)2-3-6(7)9-10-11/h5H,2-4,8H2,1H3
• InChI Key: KNGLSUWCXOCEKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC(C2)N)N=N1
• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• CAS RN: 1487952-37-3

Description

The compound 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine is a derivative of benzotriazole, which is a heterocyclic compound consisting of a benzene ring fused to a triazole ring. The benzotriazole moiety is known for its versatility in organic synthesis, often serving as a precursor or intermediate in the synthesis of various chemical compounds, including pharmaceuticals and materials with unique physical properties.

Synthesis Analysis

The synthesis of benzotriazole derivatives can involve various strategies, including aminoalkylation reactions. For instance, 1-(1-Hydroxyalkyl)benzotriazoles can be used to convert aromatic and heteroaromatic primary amines into mono N-[1-(benzotriazol-1-yl)alkyl] derivatives with high yield, as described in the literature . Additionally, the CH(2)Bt substituent, which is related to the benzotriazole moiety, has been shown to enable synthetic elaboration of pyrroles with unsubstituted ring positions, allowing for a variety of substitutions to afford complex pyrrole derivatives .

Molecular Structure Analysis

The molecular structure of benzotriazole derivatives is characterized by the presence of the benzotriazole ring system. The specific substituents on the benzotriazole core, such as the methyl group and the tetrahydro-1H-1,2,3-benzotriazol-6-amine moiety, can influence the overall molecular geometry and electronic properties of the compound. The structure of related compounds has been elucidated using techniques such as NMR spectroscopy and X-ray crystallography .

Chemical Reactions Analysis

Benzotriazole derivatives can participate in various chemical reactions, including aminoalkylation, which is a key step in the synthesis of many compounds. For example, the addition of 1-(aminomethyl)benzotriazoles to enamines, enamides, and vinyl ethers can lead to the formation of 1,3-diamines and tetrahydroquinolines . The reactivity of the benzotriazole moiety can also be exploited to synthesize oxazines and other heterocyclic compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of benzotriazole derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. The presence of substituents can affect the compound's reactivity and its interaction with other molecules. For example, the intermolecular hydrogen bonding and π-interactions can play a significant role in the solid-state structure and properties of related compounds .

Scientific Research Applications

• Versatile Synthetic Intermediates :

  • Compounds related to benzotriazol-1-ylmethyl have been identified as versatile synthetic intermediates. For instance, 1,4-disubstituted and 1,4,5-trisubstituted 2-[(benzotriazol-1-yl)methyl]pyrroles serve as valuable intermediates in synthetic chemistry (Katritzky & Li, 1996).

• Synthesis of Piperidines and Julolidines :

  • N,N-Bis[(benzotriazol-1-yl)methyl]amines are useful in the synthesis of substituted piperidines and julolidines, highlighting their importance in organic synthesis and pharmaceutical research (Katritzky, Luo, & Cui, 1999).

• Antimicrobial and Cytotoxic Activities :

  • Derivatives of 1H-benzimidazole, such as 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines, have been synthesized and evaluated for their antimicrobial and cytotoxic properties. These studies provide insights into the potential medicinal applications of these compounds (Noolvi et al., 2014).

• Plant-Growth Regulatory Activities :

  • Novel imine derivatives containing 1H-1,2,4-triazole and thiazole rings have been synthesized and evaluated for their plant-growth regulatory activities, demonstrating the agricultural applications of such compounds (Qin et al., 2010).

• Corrosion Inhibition :

  • Benzotriazole derivatives have been studied for their inhibition behavior on mild steel in acidic mediums, suggesting their utility in materials science and engineering (Selvi, Raman, & Rajendran, 2003).

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H318, H335. Precautionary measures include avoiding ingestion and inhalation, and not getting the compound in eyes, on skin, or on clothing.